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Introduction

CT-2584, also known as CT-2584 HMS or Apra™, is an investigational anti-cancer agent

identified as 1-(11-dodecylamino-10-hydroxyundecyl)-3, 7-dimethylxanthine-hydrogen

methanesulphonate. It represents a novel class of chemotherapeutic agents that functions as a

modulator of intracellular phosphatidic acid, believed to exert its effects through the inhibition of

the phospholipase D (PLD) signaling pathway. By altering the phospholipid composition of

cancer cells, CT-2584 was developed to induce cytotoxicity in a broad range of tumors,

including those resistant to conventional chemotherapies. This document provides a

comprehensive overview of the available data on CT-2584, with a focus on its mechanism of

action and early clinical findings in solid tumors.

It is important to note that detailed preclinical in vitro and in vivo efficacy data for CT-2584 are

not extensively available in the public domain. The majority of accessible information comes

from Phase I and early Phase II clinical trial reports from the late 1990s and early 2000s.

Mechanism of Action: Targeting the Phospholipase
D Pathway
CT-2584 is classified as a modulator of phosphatidic acid.[1][2] Phosphatidic acid (PA) is a

critical lipid second messenger produced from the hydrolysis of phosphatidylcholine (PC) by

the enzyme Phospholipase D (PLD). The PLD signaling pathway is frequently dysregulated in
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cancer and plays a crucial role in various cellular processes that promote tumorigenesis,

including cell proliferation, survival, migration, and invasion.[1][3][4]

The proposed mechanism of action for CT-2584 involves the inhibition of PLD, leading to a

reduction in intracellular PA levels. This disruption of lipid signaling is thought to be the primary

driver of its anti-tumor effects.[5][6] The PLD pathway is known to interact with and influence

other major cancer-related signaling cascades, such as the mTOR and ERK pathways, which

are critical for cell growth and survival.[1]

Signaling Pathway Diagram
The following diagram illustrates the proposed mechanism of action for CT-2584 by targeting

the Phospholipase D signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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